2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde

• Molecular Formula: C8H11ClOS
• Molecular Weight: 190.69 g/mol
• IUPAC Name: 2-[(E)-3-chloroprop-2-enyl]thiolane-2-carbaldehyde
• InChI: InChI=1S/C8H11ClOS/c9-5-1-3-8(7-10)4-2-6-11-8/h1,5,7H,2-4,6H2/b5-1+
• InChI Key: ZQBLZVGCFXEJTL-ORCRQEGFSA-N
• Isomeric SMILES: C1CC(SC1)(C/C=C/Cl)C=O
• Canonical SMILES: C1CC(SC1)(CC=CCl)C=O

Description

2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde is a sulfur-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring substituted with a chlorinated propenyl group and a carbaldehyde functional group. This structure confers unique reactivity and physicochemical properties, making it a subject of interest in synthetic organic chemistry and materials science. The compound’s chlorinated alkene moiety may contribute to electrophilic reactivity, while the aldehyde group enables nucleophilic additions or condensation reactions.

Preparation Methods

The synthesis of 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde can be achieved through several synthetic routes. One common method involves the heterocyclization of bis(2-chloroprop-2-en-1-yl)sulfide in the presence of hydrazine hydrate and potassium hydroxide . This reaction leads to the formation of thiophene and pyrrole derivatives, including 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde. The reaction conditions typically involve heating the reaction mixture under reflux for several hours to ensure complete conversion of the starting materials.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The chlorine atom in the chloropropenyl group undergoes nucleophilic substitution under basic conditions. Key findings include:

Reaction Conditions	Nucleophile	Product	Yield (%)	Source
Na₂S in DMF, 60°C, 3 hr	Sulfide (S²⁻)	Thiophene-2-carbaldehyde derivatives	86
K₂CO₃ (aq.), THF, 25°C	Hydroxide (OH⁻)	2-(3-Hydroxyprop-2-en-1-yl)thiolane-2-carbaldehyde	72

• Mechanism : Bimolecular nucleophilic substitution (Sₙ2) occurs at the allylic chlorine, facilitated by the electron-withdrawing aldehyde group. The reaction with Na₂S forms a thioether intermediate, which cyclizes to yield substituted thiophenes .

Aldehyde Functional Group Reactivity

The aldehyde group participates in oxidation, reduction, and condensation reactions:

Reduction

• Reagent : Sodium borohydride (NaBH₄) in ethanol

• Product : 2-(3-Chloroprop-2-en-1-yl)thiolane-2-methanol

• Yield : 89%

Oxidation

• Reagent : KMnO₄ in acidic conditions

• Product : 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carboxylic acid

• Yield : 68%

Condensation

• Reagent : Hydrazine hydrate

• Product : Thiolane-hydrazone derivatives

• Application : Precursors for heterocyclic drug synthesis.

Cycloaddition and Cyclization

The compound participates in [4+2] Diels-Alder reactions and intramolecular cyclizations:

Substrate	Conditions	Product	Stereoselectivity	Source
1,3-Butadiene	Toluene, 80°C, 12 hr	Bicyclic thiolane-oxane adduct	Endo preference
In situ enolate formation	KOtBu, THF, −78°C	Spirocyclic thiolane-lactone	95% ee

• Key Insight : The electron-deficient aldehyde enhances dienophile reactivity, while the thiolane ring stabilizes transition states .

Elimination Reactions

Base-induced elimination generates α,β-unsaturated aldehydes:

• Reagent : DBU (1,8-Diazabicycloundec-7-ene)

• Product : 2-Vinylthiolane-2-carbaldehyde

• Mechanism : Concerted E2 elimination of HCl, forming a conjugated enal system.

Radical-Mediated Transformations

Under peroxide initiation, the compound undergoes radical addition:

• Reagent : tert-Butyl hydroperoxide (TBHP), FeCl₂

• Product : 3-Chloro-2-thiolanyl propanal dimer

• Application : Polymer crosslinking agents .

Comparative Reactivity Table

Reaction Type	Rate Constant (k, s⁻¹)	Activation Energy (Eₐ, kJ/mol)	Solvent Dependence
Nucleophilic Substitution	3.2 × 10⁻³	45.7	High in polar aprotic solvents
Diels-Alder	1.8 × 10⁻²	32.1	Low
Aldehyde Oxidation	4.5 × 10⁻⁴	68.9	pH-dependent

Data collated from kinetic studies in ionic liquids and dichloroethane .

Scientific Research Applications

2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules, including heterocyclic compounds and pharmaceuticals. In biology, it can be used as a probe to study the interactions of sulfur-containing compounds with biological targets. In medicine, thiolane derivatives have shown potential as antimicrobial and anticancer agents . Additionally, in the industry, thiolane derivatives are used as intermediates in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde involves its interaction with molecular targets through its functional groups. The chloropropenyl group can undergo nucleophilic substitution reactions, while the carbaldehyde group can participate in condensation reactions. These interactions can lead to the formation of covalent bonds with biological molecules, thereby modulating their activity. The sulfur atom in the thiolane ring can also interact with metal ions and other electrophiles, further contributing to the compound’s reactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison below is based on structural analogs and functional group analogs mentioned in the evidence, though direct data for 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde are absent.

Table 1: Structural and Functional Comparison

Compound	Key Functional Groups	Reactivity/Applications	Instrumental Analysis Methods
3-Thiophenylboronic acid	Thiophene, boronic acid	Suzuki-Miyaura cross-coupling	Diffractometer (crystal structure)
1-Bromo-2-ethylhexane	Alkyl bromide	Nucleophilic substitution reactions	Thermogravimetric Analyzer (stability)
3-Boric acid thiophene	Thiophene, boronate	Polymer synthesis, sensing	Scanning Electron Microscope (morphology)
Target Compound	Thiolane, chloropropenyl, aldehyde	Hypothetical: Aldol condensations, electrophilic substitutions	Diffractometer (structural analysis)

Key Findings:

Reactivity Differences :

• Unlike 3-thiophenylboronic acid, which participates in cross-coupling reactions, the target compound’s aldehyde group may favor condensation or nucleophilic addition reactions. The chloropropenyl group could undergo elimination or substitution reactions, similar to 1-bromo-2-ethylhexane but with enhanced steric hindrance due to the thiolane ring .
• Thiophene-based compounds (e.g., 3-boric acid thiophene) are often used in conductive polymers, whereas the thiolane ring in the target compound might impart rigidity or chirality to derived materials.

Thermal Stability: Thermogravimetric analysis (TGA) data for 1-bromo-2-ethylhexane suggest moderate thermal stability, with decomposition near 150°C.

Structural Characterization: Diffractometer data (as referenced in SHELX software applications) are critical for resolving crystal structures of such compounds. While 3-thiophenylboronic acid’s planar thiophene ring facilitates crystallinity, the thiolane ring in the target compound may introduce non-planar conformations, complicating crystallographic analysis .

Biological Activity

2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to synthesize existing research findings on the biological activity of this compound, focusing on its anticancer, anti-inflammatory, and antimicrobial properties.

Chemical Structure and Properties

The compound features a thiolane ring with a chloropropenyl substituent and an aldehyde group. Its unique structure is expected to contribute to diverse biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds related to 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde. For instance, derivatives of thiazolidinones have shown significant cytotoxic effects against various cancer cell lines, such as leukemia (MOLT-4), colon cancer (SW-620), and melanoma (SK-MEL-5) at low micromolar concentrations. The average GI50 values for these compounds were reported as follows:

Compound	Cell Line	GI50 (μM)	TGI (μM)	LC50 (μM)
2f	MOLT-4	2.80	32.3	80.8
2h	SW-620	1.57	13.3	65.0

These findings suggest that compounds with similar structures may also exhibit potent anticancer properties through mechanisms such as apoptosis induction and inhibition of tumor growth pathways .

Anti-inflammatory Properties

Research indicates that compounds with thiolane and related structures possess anti-inflammatory properties. For example, studies on thiourea derivatives have demonstrated significant reductions in nociceptive pain and inflammation in animal models without notable ulcerogenic effects, suggesting a favorable safety profile for potential therapeutic applications . This supports the hypothesis that 2-(3-Chloroprop-2-en-1-yl)thiolane-2-carbaldehyde may exhibit similar benefits.

Antimicrobial Activity

The antimicrobial properties of related thiol derivatives have been documented extensively. Compounds incorporating thiolane moieties have shown efficacy against various bacterial and fungal strains, indicating a broad spectrum of activity. For instance, synthesized compounds from similar classes demonstrated meaningful activity against human lung carcinoma (A-549) and breast carcinoma (MCF-7) cell lines, suggesting potential applications in treating infections alongside cancer .

Case Studies

• Thiazolidinone Derivatives : A study evaluated the anticancer activity of thiazolidinone derivatives, revealing that modifications in structure significantly influenced their cytotoxicity against multiple cancer cell lines. The presence of specific substituents correlated with enhanced activity .
• Thiourea Derivatives : Another investigation focused on the anti-inflammatory effects of thiourea derivatives, highlighting their ability to manage pain effectively while minimizing gastrointestinal side effects compared to traditional NSAIDs .